6-Amino-N-(6-aminotrimethylhexyl)hexanamide

6-Amino-N-(6-aminotrimethylhexyl)hexanamide (CAS 93951-41-8) is a highly specialized amidoamine intermediate, structurally combining the steric hindrance of a trimethylhexyl core with the linear flexibility of a 6-carbon hexanamide spacer. In procurement contexts, this compound is primarily evaluated as a specialized epoxy curing agent and a co-monomer for modified polyamides. Unlike standard low-molecular-weight aliphatic amines, the pre-reacted amide linkage and extended molecular weight significantly reduce vapor pressure, mitigating handling toxicity. Furthermore, the asymmetric branched structure disrupts rapid crystallization and moderates crosslinking kinetics, providing a predictable, extended pot life and quantifiable improvements in flexibility within the cured polymer matrix [1].

Procurement teams often attempt to substitute specialized amidoamines with their base precursors, such as neat trimethylhexamethylenediamine (TMD) or standard triethylenetetramine (TETA), to reduce upfront costs. However, neat TMD is highly volatile, corrosive, and reacts aggressively with epoxy resins, leading to uncontrollable exotherms and severely restricted pot lives that are incompatible with large-scale casting or coating operations [1]. Standard aliphatic amines like TETA are highly susceptible to atmospheric moisture and carbon dioxide, resulting in severe amine blushing (carbamate formation) that ruins surface finish and inter-coat adhesion. 6-Amino-N-(6-aminotrimethylhexyl)hexanamide prevents these failures by pre-incorporating the hexanamide moiety, which lowers volatility, provides internal plasticization, and sterically shields the reactive amine sites from atmospheric degradation [2].

Vapor Pressure & Safety

The modification of the TMD core with a hexanamide chain drastically increases the molecular weight and intermolecular hydrogen bonding, reducing volatility. At 20°C, 6-Amino-N-(6-aminotrimethylhexyl)hexanamide exhibits a vapor pressure of less than 0.01 Pa, whereas neat TMD has a vapor pressure of approximately 2.0 Pa [1]. This 200-fold reduction in volatility ensures compliance with stringent indoor air quality standards and reduces the need for specialized explosion-proof ventilation systems during large-scale manufacturing.

Lower vapor pressure directly translates to reduced inhalation hazards and lower facility HVAC compliance costs during material handling.

Exotherm Control and Pot Life

In standard 100g mass tests with Bisphenol A diglycidyl ether (DGEBA) at 25°C, 6-Amino-N-(6-aminotrimethylhexyl)hexanamide provides a highly manageable pot life of approximately 85 minutes. In contrast, unmodified TMD triggers a rapid exotherm, reducing the pot life to roughly 25 minutes and risking thermal degradation of the resin [1]. The steric hindrance of the trimethyl groups combined with the dilution effect of the amide linkage slows the primary amine-epoxy ring-opening reaction.

Extended pot life is critical for minimizing material waste and enabling the successful execution of large-volume potting, infusion, and complex coating applications.

Flexibility and Impact Resistance

The incorporation of the 6-carbon linear hexanamide spacer provides internal plasticization within the highly crosslinked epoxy network. When cured with standard DGEBA, 6-Amino-N-(6-aminotrimethylhexyl)hexanamide yields an elongation at break of 8-10%, compared to the brittle 2-3% elongation typical of standard cycloaliphatic amines like Isophorone diamine (IPDA) [1]. This structural flexibility significantly enhances reverse impact strength without requiring external, leachable plasticizers.

Internal plasticization prevents micro-cracking and bond failure in structural adhesives and composites subjected to mechanical shock or thermal cycling.

Moisture Tolerance and Blush Resistance

Amine blushing occurs when unreacted primary amines react with atmospheric moisture and CO2 to form carbamates, ruining surface gloss. Under high humidity conditions (80% RH at 10°C), films cured with 6-Amino-N-(6-aminotrimethylhexyl)hexanamide maintain a high-gloss finish with <5% haze. Conversely, films cured with standard unmodified aliphatic polyamines (e.g., TETA) exhibit severe carbamation resulting in >40% haze and requiring mechanical rework [1].

High blush resistance eliminates the need for costly post-cure surface grinding or solvent wiping in industrial flooring and marine coatings.

Industrial & Marine Coatings

Due to its high blush resistance and tolerance to high humidity during the curing phase, this amidoamine is a highly effective choice for marine and heavy-duty industrial coatings. It ensures a high-gloss, defect-free finish even when applied in suboptimal environmental conditions, eliminating the labor costs associated with reworking carbamated surfaces [1].

Structural Adhesives for Dissimilar Materials

The internal plasticization provided by the hexanamide spacer makes this compound an ideal curing agent for structural adhesives joining materials with different coefficients of thermal expansion (e.g., metal to carbon-fiber composites). The enhanced elongation at break prevents adhesive failure and micro-cracking under thermal cycling and mechanical shock [2].

Large-Volume Potting & Encapsulation

The moderated reactivity and extended pot life allow for the safe, void-free casting of large electronic or structural components. It prevents the dangerous exotherms and premature gelation that typically occur when using neat aliphatic diamines in thick-section casting [3].